Cas no 1286711-99-6 (3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea)

• Product Name: 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea
• CAS No: 1286711-99-6
• MF: C₂₂H₂₅N₃O₂
• MW: 363.452805280685
• CID: 5818988
• PubChem ID: 52906823
• Update Time: 2025-05-26

3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea
• AKOS024522363
• VU0523831-1
• 3-(4-(tert-butyl)phenyl)-1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)urea
• 3-(4-tert-butylphenyl)-1-[(furan-2-yl)methyl]-1-[(pyridin-2-yl)methyl]urea
• 3-(4-tert-butylphenyl)-1-(furan-2-ylmethyl)-1-(pyridin-2-ylmethyl)urea
• 1286711-99-6
• F5854-0825

• Inchi： 1S/C22H25N3O2/c1-22(2,3)17-9-11-18(12-10-17)24-21(26)25(16-20-8-6-14-27-20)15-19-7-4-5-13-23-19/h4-14H,15-16H2,1-3H3,(H,24,26)
• InChI Key： UEMIXOVFOCRJON-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN(C(NC1C=CC(=CC=1)C(C)(C)C)=O)CC1C=CC=CN=1

Computed Properties

• Exact Mass: 363.19467705g/mol
• Monoisotopic Mass: 363.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 58.4Ų

Additional information on 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea

Introduction to 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea (CAS No. 1286711-99-6)

3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service (CAS) number 1286711-99-6, represents a novel molecular structure with potential applications in medicinal chemistry. The presence of multiple aromatic rings and urea functional groups suggests a high degree of complexity, which may contribute to its unique chemical properties and biological activities.

The molecular framework of 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea incorporates a 4-tert-butylphenyl moiety, which is known for its steric hindrance effects. This feature can influence the compound's solubility, metabolic stability, and interactions with biological targets. Additionally, the combination of a furan-2-yl group and a pyridin-2-yl group introduces heterocyclic elements that are frequently explored in drug design due to their ability to enhance binding affinity and selectivity. These structural components collectively contribute to the compound's potential as a pharmacophore in the development of new therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with greater accuracy. Studies have indicated that the urea functional group in 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea can form hydrogen bonds with various biological targets, including enzymes and receptors. This property is particularly valuable in drug design, as hydrogen bonding interactions are crucial for achieving high affinity and specificity. Furthermore, the steric bulk provided by the 4-tert-butylphenyl group may help to minimize off-target effects by reducing interactions with non-specific binding sites.

In the context of current pharmaceutical research, there is growing interest in developing small-molecule inhibitors that target protein-protein interactions (PPIs). The unique structural features of 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea make it a promising candidate for this purpose. Preliminary studies have suggested that this compound may disrupt key PPIs involved in inflammatory pathways and cancer progression. By modulating these interactions, the compound could potentially exhibit therapeutic effects in conditions such as chronic inflammation and certain types of cancer.

The synthesis of 3-(4-tert-butylphenyl)-1-(furan-2-yl)methyl-1-(pyridin-2-yl)methylurea involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, has been reported to enhance the efficiency of these processes. These methods not only improve the scalability of production but also allow for greater control over the stereochemistry of the final product. Such precision is essential for ensuring that the compound retains its intended biological activity.

Evaluation of the pharmacokinetic properties of 3-(4-tert-butylphenyl)-1-(furan-2-ylmethyl)-1-(pyridin--2--ylmethylurea is crucial for determining its feasibility as a drug candidate. In vitro studies have been conducted to assess its metabolic stability, solubility, and permeability through biological membranes. These parameters are critical for predicting how well the compound will be absorbed, distributed, metabolized, and excreted by the body (ADME). Additionally, in vivo studies in animal models have provided insights into its safety profile and preliminary efficacy.

The potential therapeutic applications of 3-(4--tert--butypheny--l--(fur--2--ylmethy)--l--(pyrid--2--ylmethy)urea are still under investigation, but early findings are encouraging. Researchers are exploring its potential use in treating neurological disorders, where modulation of protein-protein interactions can lead to significant therapeutic benefits. Furthermore, its structural similarity to known bioactive compounds suggests that it may exhibit synergistic effects when combined with other drugs. Such combinations could enhance treatment outcomes while minimizing side effects.

The role of computational tools in drug discovery has been instrumental in advancing projects like this one. Molecular dynamics simulations and virtual screening techniques have allowed researchers to identify promising candidates more rapidly than traditional methods alone. By integrating experimental data with computational predictions, scientists can refine their understanding of how 3-(4--tert--butypheny--l--(fur--2--ylmethy)--l--(pyrid--2--ylmethy)urea interacts with biological targets at an atomic level. This detailed insight is essential for optimizing its structure and improving its pharmacological properties.

Future directions for research on 3-(4----tert----butyphenyll----(fur----2----yilmethyll----l----(pyrid----2----yilmethyll)urea include further exploration of its mechanism of action and clinical translation efforts. Collaborative efforts between academic institutions and pharmaceutical companies are likely to be key in moving this compound from benchside to bedside. As our understanding of disease mechanisms continues to evolve, compounds like this one hold promise for addressing unmet medical needs through innovative chemical approaches.